Cas no 1807190-68-6 (4-Chloro-5-cyano-2-methylphenylacetic acid)

• Product Name: 4-Chloro-5-cyano-2-methylphenylacetic acid
• CAS No: 1807190-68-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5002232
• Update Time: 2025-05-22

4-Chloro-5-cyano-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-methylphenylacetic acid

• Inchi： 1S/C10H8ClNO2/c1-6-2-9(11)8(5-12)3-7(6)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： CHRGEHJQBVEABI-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(CC(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloro-5-cyano-2-methylphenylacetic acid

Comprehensive Overview of 4-Chloro-5-cyano-2-methylphenylacetic acid (CAS No. 1807190-68-6)

4-Chloro-5-cyano-2-methylphenylacetic acid (CAS No. 1807190-68-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, cyano, and methyl functional groups, has garnered attention due to its potential as a building block for bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery and crop protection, aligning with the growing demand for novel chemical entities in these sectors.

The molecular structure of 4-Chloro-5-cyano-2-methylphenylacetic acid features a phenylacetic acid backbone substituted with a chloro group at the 4-position, a cyano group at the 5-position, and a methyl group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry. The compound’s CAS number 1807190-68-6 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

One of the key applications of 4-Chloro-5-cyano-2-methylphenylacetic acid is in the development of small molecule therapeutics. Its structural motifs are often incorporated into compounds targeting enzymes and receptors involved in inflammatory and metabolic diseases. With the rise of precision medicine and personalized therapies, this compound’s role in creating tailored drug candidates has become increasingly prominent. Additionally, its agrochemical potential is being explored, particularly in designing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 4-Chloro-5-cyano-2-methylphenylacetic acid typically involves multi-step organic reactions, including halogenation, cyanation, and carboxylation. Researchers often optimize these processes to enhance yield and purity, addressing the demand for high-quality intermediates in drug discovery pipelines. The compound’s physicochemical properties, such as solubility and stability, are critical parameters evaluated during its application in formulation studies.

In recent years, the compound’s CAS No. 1807190-68-6 has appeared in patent literature, underscoring its commercial value. Companies specializing in fine chemicals and custom synthesis frequently list it in their catalogs, catering to the needs of pharmaceutical and agrochemical clients. The growing interest in sustainable chemistry has also spurred innovations in its production, with efforts focused on reducing waste and improving energy efficiency.

From a regulatory perspective, 4-Chloro-5-cyano-2-methylphenylacetic acid is handled under standard laboratory safety protocols. While it is not classified as a hazardous substance, proper handling and disposal practices are recommended to ensure workplace safety. Its non-toxic profile in certain applications makes it a preferable choice for researchers aiming to develop safer chemical solutions.

The market dynamics for 4-Chloro-5-cyano-2-methylphenylacetic acid are influenced by trends in the pharmaceutical and agrochemical industries. As the demand for innovative drugs and eco-friendly pesticides grows, the compound’s significance as a key intermediate is expected to rise. Suppliers and manufacturers are scaling up production to meet the needs of global markets, particularly in regions with robust R&D infrastructures.

In conclusion, 4-Chloro-5-cyano-2-methylphenylacetic acid (CAS No. 1807190-68-6) is a compound of considerable scientific and industrial interest. Its unique structure and diverse applications position it as a valuable asset in medicinal chemistry and agrochemical development. As research continues to uncover new uses for this molecule, its role in advancing sustainable and innovative solutions will likely expand, making it a subject of ongoing exploration and investment.